Cas no 876536-53-7 (2-4-(4-Fluorophenyl)piperazin-1-yl-5-nitrobenzonitrile)

2-4-(4-Fluorophenyl)piperazin-1-yl-5-nitrobenzonitrile structure
876536-53-7 structure
Product Name:2-4-(4-Fluorophenyl)piperazin-1-yl-5-nitrobenzonitrile
CAS No:876536-53-7
MF:C17H15FN4O2
MW:326.325006723404
MDL:MFCD04504648
CID:3109607
PubChem ID:9281188
Update Time:2025-04-21

2-4-(4-Fluorophenyl)piperazin-1-yl-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4-(4-Fluorophenyl)piperazin-1-yl)-5-nitrobenzonitrile
    • MFCD04504648
    • LS-01836
    • H23647
    • 876536-53-7
    • ALBB-004924
    • STK501390
    • AKOS000321715
    • 2-[4-(4-fluorophenyl)piperazin-1-yl]-5-nitrobenzonitrile
    • Z31229353
    • 2-4-(4-Fluorophenyl)piperazin-1-yl-5-nitrobenzonitrile
    • MDL： MFCD04504648
    • Inchi： 1S/C17H15FN4O2/c18-14-1-3-15(4-2-14)20-7-9-21(10-8-20)17-6-5-16(22(23)24)11-13(17)12-19/h1-6,11H,7-10H2
    • InChI Key： GLSYQVSCEAQLCZ-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)N1CCN(C2C=CC(=CC=2C#N)[N+](=O)[O-])CC1

Computed Properties

  • Exact Mass: 326.11790390Da
  • Monoisotopic Mass: 326.11790390Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 76.1Ų

2-4-(4-Fluorophenyl)piperazin-1-yl-5-nitrobenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F020175-250mg
2-[4-(4-Fluorophenyl)piperazin-1-yl]-5-nitrobenzonitrile
 876536-53-7
250mg
 $ 185.00 2022-06-05
TRC
F020175-500mg
2-[4-(4-Fluorophenyl)piperazin-1-yl]-5-nitrobenzonitrile
 876536-53-7
500mg
 $ 300.00 2022-06-05
TRC
F020175-1000mg
2-[4-(4-Fluorophenyl)piperazin-1-yl]-5-nitrobenzonitrile
 876536-53-7
1g
 $ 480.00 2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1745035-1g
2-(4-(4-Fluorophenyl)piperazin-1-yl)-5-nitrobenzonitrile
 876536-53-7 98%
1g
 ￥1495.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1745035-5g
2-(4-(4-Fluorophenyl)piperazin-1-yl)-5-nitrobenzonitrile
 876536-53-7 98%
5g
 ￥5213.00 2024-04-27
Ambeed
A266497-1g
2-(4-(4-Fluorophenyl)piperazin-1-yl)-5-nitrobenzonitrile
 876536-53-7 97%
1g
 $178.0 2025-04-16
Ambeed
A266497-5g
2-(4-(4-Fluorophenyl)piperazin-1-yl)-5-nitrobenzonitrile
 876536-53-7 97%
5g
 $532.0 2025-04-16
abcr
AB405555-500 mg
2-[4-(4-Fluorophenyl)piperazin-1-yl]-5-nitrobenzonitrile
 876536-53-7
500MG
 €195.40 2023-02-03
abcr
AB405555-1 g
2-[4-(4-Fluorophenyl)piperazin-1-yl]-5-nitrobenzonitrile
 876536-53-7
1g
 €239.00 2023-04-25
abcr
AB405555-5 g
2-[4-(4-Fluorophenyl)piperazin-1-yl]-5-nitrobenzonitrile
 876536-53-7
5g
 €656.50 2023-04-25

2-4-(4-Fluorophenyl)piperazin-1-yl-5-nitrobenzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:876536-53-7)2-4-(4-Fluorophenyl)piperazin-1-yl-5-nitrobenzonitrile
Order Number:A1185781
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:58
Price ($):160.0/479.0
Email:sales@amadischem.com

2-4-(4-Fluorophenyl)piperazin-1-yl-5-nitrobenzonitrile Related Literature

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876536-53-7 (2-4-(4-Fluorophenyl)piperazin-1-yl-5-nitrobenzonitrile) Related Products

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Amadis Chemical Company Limited
(CAS:876536-53-7)2-4-(4-Fluorophenyl)piperazin-1-yl-5-nitrobenzonitrile
A1185781
Purity:99%/99%
Quantity:1g/5g
Price ($):160.0/479.0
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